![molecular formula C11H12ClN3O B2489127 2-[1-(4-chloro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol CAS No. 2097890-39-4](/img/structure/B2489127.png)
2-[1-(4-chloro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol
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Description
2-[1-(4-chloro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound is also known as a triazole derivative and has been synthesized using various methods.
Scientific Research Applications
1. Triazole Derivatives and Their Importance
Triazoles are crucial in the realm of heterocyclic compounds, and their structural variations lend themselves to diverse biological activities. The importance of triazole derivatives, including 2-[1-(4-chloro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol, extends to various biological applications due to their anti-inflammatory, antimicrobial, and antiviral properties, among others. The exploration of these compounds in recent patents underscores their potential in addressing a wide range of diseases and emphasizes the need for novel synthetic methods that align with principles of green chemistry (Ferreira et al., 2013).
2. Synthetic Routes and Chemical Properties
The synthesis of triazole derivatives like this compound involves various routes that leverage the stability of the triazole ring and its capacity to engage in hydrogen bonding and dipole-dipole interactions with biological targets. The versatility of these synthetic routes, particularly those involving copper-catalyzed azide-alkyne cycloadditions, highlights the potential for producing biologically active triazoles with significant applications in drug discovery and material science (Kaushik et al., 2019).
3. Eco-friendly Synthesis Approaches
Recent advancements in the synthesis of triazoles focus on eco-friendly methods, reducing environmental impact while maintaining or improving reaction efficiency. These methods, which include the use of novel and recoverable catalysts, provide a sustainable pathway for synthesizing triazoles like this compound, with potential applications in the industrial synthesis of drugs (de Souza et al., 2019).
4. Corrosion Inhibition Properties
The 1,2,3-triazole derivatives, including this compound, have shown significant potential as corrosion inhibitors for various metals and alloys. Their stability under acidic conditions and environmentally friendly nature make them an excellent choice for industrial applications, ensuring the longevity and durability of metal surfaces (Hrimla et al., 2021).
properties
IUPAC Name |
2-[1-(4-chloro-3-methylphenyl)triazol-4-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClN3O/c1-8-6-10(2-3-11(8)12)15-7-9(4-5-16)13-14-15/h2-3,6-7,16H,4-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URFFDWQGNSWVMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N2C=C(N=N2)CCO)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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